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Compound of Interest

Compound Name: Gibberellin A5

Cat. No.: B196258

An In-depth Technical Guide to Gibberellin A5

Introduction

Gibberellin A5 (GAD5) is a naturally occurring plant hormone belonging to the extensive family
of gibberellins, a class of diterpenoid acids that are critical regulators of plant growth and
development.[1] First identified in the fungus Gibberella fujikuroi, GAS is a C19-gibberellin that
plays a significant role in various physiological processes, most notably in the promotion of
floral development.[2][3][4] This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, biological activity, and relevant experimental
protocols for Gibberellin A5, targeted at researchers, scientists, and professionals in drug
development and agriculture.

Chemical Structure and Physicochemical Properties

Gibberellin A5 is structurally defined as a C19-gibberellin, differing from other gibberellins like
GA1 by the absence of a hydroxyl group at the C-2 position and the presence of a double bond
between C-2 and C-3 (gibbane numbering).[4] Its complex pentacyclic structure is fundamental
to its biological activity.

Chemical Identifiers
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Identifier Value

Source
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methylidene-16-ox0-15-

IUPAC Name [4]
oxapentacyclo[9.3.2.15,8.01,1
0.02,8]heptadec-12-ene-9-
carboxylic acid

CAS Number 561-56-8 [2][5][6]

Molecular Formula C19H2205 [2][41[6]
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Physicochemical Data

The following table summarizes the key physicochemical properties of Gibberellin A5.
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Property Value Source
Molecular Weight 330.37 g/mol [2][6][8]
Exact Mass 330.146729 Da [6]
Appearance White to off-white solid [8]
Density (Predicted) 1.4 +0.1 g/cm3 [6]

Boiling Point (Predicted)

573.8 £50.0 °C at 760 mmHg

[6]

Flash Point (Predicted)

211.3+23.6 °C

[6]

DMSO: 3.5 mg/mL (10.59 mM)

Solubility (Requires ultrasonic and [5]
warming)
LogP (Predicted) 0.95 [6]

Storage Conditions

Powder: -20°C, protect from
light, stored under nitrogen. In
solvent: -80°C for 6 months;
-20°C for 1 month.

(2118l

Biosynthesis and Signaling Pathway

Gibberellins are synthesized via the terpenoid pathway, with key steps occurring in plastids, the

endoplasmic reticulum, and the cytosol.[9][10] GAS5 is an intermediate in the biosynthesis of

other active gibberellins in some species.[11]

Gibberellin Biosynthesis Pathway

The synthesis of gibberellins begins with geranylgeranyl diphosphate (GGDP) in plastids and

proceeds through the formation of GA12, a common precursor for all other gibberellins in

higher plants.[12][13] GA12 is then converted through parallel pathways, involving oxidations

and hydroxylations, to produce the various bioactive GAs.[13][14]
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Caption: Simplified Gibberellin Biosynthesis Pathway Highlighting GAS.

Gibberellin Signaling Pathway

Gibberellin signaling operates through a de-repression mechanism. In the absence of GA,
DELLA proteins, which are transcriptional regulators, repress GA-responsive genes, leading to
inhibited growth.[10][15] The binding of a bioactive gibberellin to its receptor, GIBBERELLIN
INSENSITIVE DWARF1 (GID1), triggers a conformational change that promotes the interaction
between GID1 and a DELLA protein.[13] This complex is then recognized by an F-box protein
(e.g., SLY1/GID2), leading to the ubiquitination and subsequent degradation of the DELLA
protein by the 26S proteasome.[13] The removal of the DELLA repressor allows for the
transcription of GA-responsive genes, promoting processes like germination and stem
elongation.[15]
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Caption: Generalized Gibberellin Signaling Pathway.
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Experimental Protocols

The study of Gibberellin A5 requires robust methods for its extraction from complex biological
matrices and subsequent analysis. As GAs are typically present in trace amounts (ng/g fresh
weight), these protocols are critical for accurate quantification.[16]

Extraction and Purification Workflow

A general workflow for the extraction and purification of gibberellins from plant tissue is outlined
below. This multi-step process is designed to remove interfering compounds and concentrate

the analytes.[16]
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Caption: General Workflow for Gibberellin Extraction and Purification.

Methodology Details:

o Sample Preparation: Fresh plant tissue (>1 g) is collected and immediately frozen in liquid
nitrogen to halt metabolic activity.[17] The frozen tissue is then ground to a fine powder.
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o Extraction: The powdered tissue is extracted with a cold solvent, commonly 80% methanol in
water, often overnight at 4°C with shaking.[16] Aqueous buffers have also been used and

can reduce pigment contamination.[18]
« Purification:

o Liquid-Liquid Partitioning: After extraction, the solvent is evaporated, and the aqueous
residue is partitioned against a non-polar solvent like ethyl acetate at a controlled pH to
separate compounds based on their acidity and polarity.

o Solid-Phase Extraction (SPE): The extract is passed through an SPE cartridge (e.g., C18
or DEAE-cellulose) to further remove interfering substances.[16][19]

o Immunoaffinity Chromatography: For highly selective purification, extracts can be passed
through a column containing immobilized anti-gibberellin antibodies.[19] This technique
can effectively isolate a range of C-19 GAs.[19]

Analytical Quantification

High-throughput analytical methods are required for the sensitive and selective detection of
gibberellins.

o High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for
separating gibberellins from complex mixtures.[20] Isocratic or gradient elution systems can
be employed depending on the complexity of the sample.[20]

» Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-ESI-MS/MS):
This is a highly sensitive and selective method for quantifying low-concentration GAs.[17]
The technique combines the high-resolution separation of UPLC with the precise mass
detection of tandem mass spectrometry, allowing for absolute quantification, often using
isotope-labeled internal standards.[17]

e Gas Chromatography-Mass Spectrometry (GC-MS): Before analysis by GC-MS, gibberellins
must be derivatized (e.g., methylation and silylation) to increase their volatility.[19] The mass
spectrum obtained provides structural information and allows for quantification using
selected ion monitoring (SIM).[19]
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Biological Activity and Applications

Gibberellin A5 is primarily known as a plant hormone that promotes floral development.[5][6]
Its application in research is focused on understanding plant morphogenesis and the specific
roles of different gibberellins in developmental processes.[1] While less commercially prevalent
than GA3 or GA4, GAS5 and its derivatives serve as important tools in structure-activity
relationship studies. For instance, derivatives of 16,17-dihydro Gibberellin A5 have been
synthesized and evaluated as potential plant growth retardants by inhibiting gibberellin
biosynthesis enzymes like GA3B-hydroxylase.[21][22] These studies provide insights into
designing novel regulators for agricultural applications.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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